ETHYL (2Z)-2-({3-BROMO-4-[(2-FLUOROPHENYL)METHOXY]-5-METHOXYPHENYL}METHYLIDENE)-7-METHYL-3-OXO-5-(THIOPHEN-2-YL)-2H,3H,5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6-CARBOXYLATE

• Molecular Formula: C29H24BrFN2O5S2
• Molecular Weight: 643.5 g/mol
• IUPAC Name: ethyl (2Z)-2-[[3-bromo-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methylidene]-7-methyl-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C29H24BrFN2O5S2/c1-4-37-28(35)24-16(2)32-29-33(25(24)22-10-7-11-39-22)27(34)23(40-29)14-17-12-19(30)26(21(13-17)36-3)38-15-18-8-5-6-9-20(18)31/h5-14,25H,4,15H2,1-3H3/b23-14-
• InChI Key: SHPXHLLHLUEMPR-UCQKPKSFSA-N
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C/C4=CC(=C(C(=C4)Br)OCC5=CC=CC=C5F)OC)/S2)C
• SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C(=C4)Br)OCC5=CC=CC=C5F)OC)S2)C

Description

Ethyl (2Z)-2-{3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzylidene}-7-methyl-3-oxo-5-thien-2-yl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a complex organic compound belonging to the thiazolo[3,2-a]pyrimidine family. This compound is characterized by its unique structure, which includes a thiazole ring fused to a pyrimidine ring, and various substituents such as bromine, fluorobenzyl, methoxy, and thienyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ETHYL (2Z)-2-({3-BROMO-4-[(2-FLUOROPHENYL)METHOXY]-5-METHOXYPHENYL}METHYLIDENE)-7-METHYL-3-OXO-5-(THIOPHEN-2-YL)-2H,3H,5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6-CARBOXYLATE typically involves multi-step organic reactionsThe final step involves the formation of the ethyl ester group under specific reaction conditions .

Industrial Production Methods: Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction systems can be employed to scale up the production process. Additionally, purification methods like recrystallization and chromatography are used to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions: Ethyl (2Z)-2-{3-bromo-4-[(2-fluorobenzyl)